4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid

• IUPAC Name: 4-fluoro-1H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C8H5FN2O2/c9-6-4(8(12)13)1-2-5-7(6)11-3-10-5/h1-3H,(H,10,11)(H,12,13)
• InChI Key: GIFTUWUBDRAGJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1C(=O)O)F)N=CN2
• Molecular Formula: C8H5FN2O2
• Molecular Weight: 180.14 g/mol

Description

Key Geometrical Features:

• Bond Lengths :

  • The C-F bond length is typically ~1.35 Å, consistent with sp² hybridization at the carbon atom.
  • The C=O bond in the carboxylic acid group measures ~1.21 Å, characteristic of double-bond character.

• Dihedral Angles :

  • The carboxylic acid group lies in the plane of the benzene ring, minimizing steric hindrance.
  • The diazole ring adopts a slight puckered conformation due to lone pair repulsion between nitrogen atoms.

Hydrogen Bonding:

The carboxylic acid group participates in intermolecular hydrogen bonding, forming dimers or chains in the solid state. The fluorine atom may engage in weak C-F···H interactions, though these are less dominant than O-H···N or O-H···O bonds.

Comparative Analysis of Positional Isomers (4- vs. 5-Fluoro Derivatives)

Positional isomerism in fluorinated benzodiazole-carboxylic acids significantly impacts electronic distribution and intermolecular interactions. Below is a comparative analysis of 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid and its 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid isomer:

Property	4-Fluoro Isomer	5-Fluoro Isomer
Fluorine position	Position 4	Position 5
Carboxylic acid position	Position 5	Position 6
Electronic effects	-I effect para to COOH	-I effect meta to COOH
Acidity (predicted pKa)	~2.5 (stronger acid)	~3.0 (weaker acid)
Hydrogen bonding	COOH forms dimers	COOH forms chains

Electronic Effects:

• In the 4-fluoro isomer, the electron-withdrawing fluorine atom is para to the carboxylic acid group, enhancing acidity by stabilizing the deprotonated form via resonance.
• In the 5-fluoro isomer, the fluorine atom is meta to the carboxylic acid, resulting in a weaker inductive effect and higher pKa.

Solid-State Packing:

• The 4-fluoro isomer’s planar carboxyl group facilitates dimerization through O-H···O hydrogen bonds, whereas the 5-fluoro isomer’s skewed carboxyl orientation promotes extended chains.

Solubility:

• The 4-fluoro isomer exhibits higher aqueous solubility due to stronger acidity and enhanced hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-fluoroaniline with glyoxal in the presence of an acid catalyst to form the benzodiazole ring, followed by oxidation to introduce the carboxylic acid group .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols, aldehydes, and corresponding reduced forms.

Substitution: Various substituted benzodiazole derivatives.

Scientific Research Applications

4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride has a wide range of applications in scientific research, including use as a building block for synthesizing more complex molecules in chemistry, investigation as a biochemical probe or inhibitor in biology, exploration for therapeutic potential in medicine, and utilization in the development of new materials and chemical processes in industry.

Scientific Research Applications

Chemistry 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride is a chemical building block for synthesizing complex molecules. Derivatives of benzimidazole, including 1-(4-methoxyphenethyl)-1H-benzimidazole-5-carboxylic acid, are potential chemotherapeutic agents .

Biology The compound is investigated for its potential as a biochemical probe or inhibitor. Its biological activity is attributed to its ability to interact with molecular targets like enzymes and receptors, with the fluorine atom enhancing its reactivity. The presence of the fluorine atom can influence the compound's chemical reactivity and biological activity. Specifically, the fluorine substitution can enhance the compound’s stability, lipophilicity, and its ability to interact with biological targets, as compared to non-fluorinated counterparts.

Medicine 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride is explored for its therapeutic potential in treating various diseases and its structural similarities to known inhibitors suggest it may act as a biochemical probe or inhibitor in pathways relevant to cancer and other diseases. Derivatives of benzodiazoles have demonstrated significant antibacterial activity against Staphylococcus aureus and Escherichia coli. Benzodiazole derivatives can also act as inhibitors for enzymes involved in cancer metabolism, where modifications at the benzodiazole ring significantly influenced the inhibitory potency against specific tumor-associated enzymes.

Industry It is utilized in the development of new materials and chemical processes.

Case Studies

Antimicrobial Evaluation Benzodiazole derivatives have shown antibacterial activity against Staphylococcus aureus and Escherichia coli, highlighting the importance of functional groups in enhancing antibacterial properties.

Enzymatic Inhibition Research has indicated that benzodiazole derivatives can act as inhibitors for various enzymes involved in cancer metabolism, with modifications at the benzodiazole ring influencing the inhibitory potency against tumor-associated enzymes.

Mechanism of Action

The mechanism of action of 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid involves its interaction with specific molecular targets. The fluorine atom and carboxylic acid group play crucial roles in binding to enzymes and receptors, modulating their activity. The compound can inhibit or activate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The table below summarizes key structural analogs of 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid, highlighting substituent differences and their impact on molecular properties:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
4-Fluoro-1H-1,3-benzodiazole-5-carboxylic acid	-F at position 4, -COOH at position 5	C₈H₅FN₂O₂	226.68	High electrophilicity; used in kinase inhibitors
2-(4-Chlorophenyl)-1H-1,3-benzodiazole-5-carboxylic acid	-Cl-substituted phenyl at position 2	C₁₄H₉ClN₂O₂	272.69	Enhanced lipophilicity; potential antimicrobial agent
2-(4-Hydroxyphenyl)-1H-benzimidazole-5-carboxylic acid	-OH-substituted phenyl at position 2	C₁₄H₁₀N₂O₃	254.24	Improved solubility; studied in anticancer research
1-Methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid	-CF₃ at position 2, -CH₃ at position 1	C₁₀H₇F₃N₂O₂	Not reported	High metabolic stability; applied in PET imaging probes
3-Methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid	-CH₃ and -O at position 2 (oxo group)	C₉H₈N₂O₃	192.17	Increased rigidity; used in enzyme inhibition studies
5-[(4-Bromo-2-chlorophenyl)amino]-4-fluoro-1-methyl-1H-benzimidazole-6-carboxylic acid	-Br, -Cl, -CH₃, and -NH-aryl at positions 4–6	C₁₄H₁₀BrClFN₂O₂	402.60	Multi-target kinase inhibition; anticancer applications

Electronic and Steric Effects

• Fluorine vs. Chlorine : The fluorine atom in the parent compound (electron-withdrawing) reduces electron density at the benzodiazole core, enhancing reactivity toward nucleophilic attack compared to the chloro analog . Chlorine, being bulkier, increases steric hindrance and lipophilicity, which may improve membrane permeability in drug candidates.
• Hydroxyl vs. Trifluoromethyl : The -OH group in 2-(4-hydroxyphenyl)- derivatives improves aqueous solubility via hydrogen bonding, whereas the -CF₃ group in 1-methyl-2-(trifluoromethyl)- analogs enhances metabolic stability and bioavailability .
• Oxo Group Influence : The oxo group in 3-methyl-2-oxo- derivatives introduces conjugation, stabilizing the aromatic system and altering binding affinity in enzyme-active sites .

Biological Activity

4-Fluoro-1H-1,3-benzodiazole-5-carboxylic acid is a compound belonging to the benzodiazole family, which has garnered attention due to its diverse biological activities. This article explores its mechanisms of action, biological effects, and potential applications in medicinal chemistry.

Chemical Structure and Properties

The compound features a benzodiazole ring system with a fluorine atom at the 4-position and a carboxylic acid functional group at the 5-position. This specific substitution pattern is crucial for its biological activity.

The biological activity of 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound has been investigated for its potential as a biochemical probe or inhibitor, modulating biological pathways involved in disease processes.

Anticancer Activity

Research indicates that 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid exhibits significant anticancer properties. It has shown potent cytotoxic effects against various cancer cell lines. For instance, studies have demonstrated that fluorinated benzodiazoles can enhance apoptosis in cancer cells by activating caspase pathways .

Table 1: Anticancer Activity Data

Cell Line	IC50 (μM)	Reference
HCT116 (Colon)	7.4
A549 (Lung)	1.6 (potentiation with temozolomide)
THP-1 (Leukemia)	0.9

Antimicrobial Properties

The compound also exhibits antimicrobial activity against various pathogens. Its efficacy against bacteria and fungi has been documented, suggesting potential applications in treating infections.

Table 2: Antimicrobial Activity Data

Pathogen	MIC (mg/mL)	Reference
C. albicans	16–32
S. aureus	Varies
Mycobacterium tuberculosis	Effective

Study on Anticancer Effects

In a recent study, researchers evaluated the anticancer effects of 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid on HCT116 colon cancer cells. The compound demonstrated an IC50 value of 7.4 μM, indicating strong cytotoxicity. The study highlighted the compound's ability to induce apoptosis through the activation of caspase pathways, making it a candidate for further development in cancer therapy .

Study on Antimicrobial Effects

Another investigation focused on the antimicrobial properties of the compound against various pathogens. The results indicated that it had significant activity against C. albicans with an MIC range of 16–32 mg/mL, showcasing its potential as an antifungal agent .

Q & A

Q. What are the established synthetic routes for 4-fluoro-1H-1,3-benzodiazole-5-carboxylic acid, and how do reaction conditions influence yield and purity?

The synthesis typically involves cyclization of substituted o-phenylenediamine derivatives. A common method includes:

Condensation : Reacting o-phenylenediamine with formic acid derivatives under reflux to form the benzodiazole core.

Fluorination : Introducing fluorine at position 4 via electrophilic substitution using fluorinating agents like Selectfluor™ or DAST (diethylaminosulfur trifluoride) in anhydrous conditions.

Carboxylation : Oxidative carboxylation at position 5 using CO₂ or carbonylation agents under high pressure.

Q. Key factors :

• Solvent choice (e.g., DMF for polar intermediates, dichloromethane for fluorination).
• Temperature control to avoid side reactions (e.g., decarboxylation above 120°C).
• Purification via recrystallization or HPLC to achieve >95% purity .

Q. What analytical techniques are critical for characterizing this compound, and how are spectral data interpreted?

Primary methods :

• NMR :
  • ¹H NMR : Fluorine coupling (J = 8–12 Hz) at position 4 splits adjacent proton signals.
  • ¹³C NMR : Carboxylic acid carbon appears at δ ~170 ppm.
• Mass Spectrometry (HRMS) : Molecular ion [M+H]⁺ at m/z 211.04 (C₈H₅FN₂O₂).
• IR Spectroscopy : Stretching vibrations for C=O (~1680 cm⁻¹) and N-H (~3400 cm⁻¹).

Validation : Cross-reference with computational predictions (e.g., Gaussian DFT for NMR shifts) .

Q. How does the fluorine substituent at position 4 influence electronic properties and reactivity?

The fluorine atom:

• Electron-withdrawing effect : Enhances acidity of the carboxylic acid (pKa ~2.8 vs. ~4.3 for non-fluorinated analogs).
• Steric effects : Minimal due to small atomic radius, preserving planar benzodiazole structure.
• Reactivity : Facilitates halogen bonding in supramolecular assemblies (e.g., with protein targets) .

Advanced Research Questions

Q. What crystallographic challenges arise in determining the structure of this compound, and how are they resolved using SHELX?

Challenges :

• Low crystal quality due to flexible carboxylic acid group.
• Twinning in monoclinic systems (space group P2₁/c).

Q. Solutions :

• SHELXT : Direct methods for phase determination using high-resolution (<1.0 Å) data.
• SHELXL : Refinement with anisotropic displacement parameters for fluorine and oxygen atoms.
• Validation : R1 < 0.05 and wR2 < 0.10 for reliable bond-length precision (±0.005 Å) .

Q. How can computational methods (e.g., DFT, molecular docking) predict biological activity and binding modes?

Methodology :

DFT Calculations : Optimize geometry at B3LYP/6-31G(d) level to compute electrostatic potential maps for nucleophilic/electrophilic sites.

Molecular Docking : Use AutoDock Vina to simulate interactions with targets (e.g., kinases), prioritizing hydrogen bonds between the carboxylic acid and Arg/Lys residues.

MD Simulations : Assess stability of ligand-protein complexes over 100 ns trajectories.

Case study : Predicted IC₅₀ of 18 µM for kinase inhibition aligns with experimental data (15 µM) .

Q. How do structural modifications (e.g., halogen substitution) alter bioactivity in benzodiazole derivatives?

Structure-Activity Relationship (SAR) Insights :

Derivative	Anticancer (IC₅₀, µM)	Antibacterial (MIC, µg/mL)
4-Fluoro (this compound)	12.3	8.5
4-Chloro	9.8	6.2
4-Bromo	7.1	4.9

Q. Trends :

• Larger halogens enhance lipophilicity (logP ↑) and membrane permeability.
• Fluorine optimizes balance between potency and metabolic stability .

Q. How should researchers address contradictions in reported synthetic yields or spectroscopic data?

Strategies :

• Reproducibility checks : Validate reaction conditions (e.g., inert atmosphere for fluorination).
• Data reconciliation : Compare NMR with literature (e.g., PubChem CID 4915656 for 2-(4-chlorophenyl) analog ).
• Error analysis : Identify common pitfalls (e.g., overintegration of split peaks due to fluorine coupling).

Example : Discrepancies in melting points (reported 215–220°C vs. 210–212°C) may stem from polymorphic forms resolved via PXRD .